Cas no 681230-29-5 (3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole)
681230-29-5 structure
Product Name:3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
CAS No:681230-29-5
MF:C38H28N2
MW:512.642329216003
CID:2101223
PubChem ID:22635180
Update Time:2025-04-21
3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
- 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-methyl-
- DTXSID50627180
- ZVQPLPSCABMKLZ-UHFFFAOYSA-N
- 681230-29-5
- SCHEMBL1322395
- 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(3-methyl-9H-carbazole)
- 4,4'-Bis(3-methylcarbazol-9-yl)biphenyl
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- Inchi: 1S/C38H28N2/c1-25-11-21-37-33(23-25)31-7-3-5-9-35(31)39(37)29-17-13-27(14-18-29)28-15-19-30(20-16-28)40-36-10-6-4-8-32(36)34-24-26(2)12-22-38(34)40/h3-24H,1-2H3
- InChI Key: ZVQPLPSCABMKLZ-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC(C)=CC=C23)C2C=CC=CC=2C2=CC(C)=CC=C12
Computed Properties
- Exact Mass: 512.225248902Da
- Monoisotopic Mass: 512.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 40
- Rotatable Bond Count: 3
- Complexity: 784
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 9.9Ų
3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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